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Abstract

N-(Chloromethylidene)-N-methylmethanaminium chloride, commonly known as the
Vilsmeier reagent, is a versatile and highly reactive organochlorine compound with the
chemical formula [(CHs)2N=CHCI]*CI~.[1][2] Primarily generated in situ from the reaction of a
tertiary amide, such as N,N-dimethylformamide (DMF), with a chlorinating agent like
phosphorus oxychloride (POCIs) or oxalyl chloride, it serves as a cornerstone in synthetic
organic chemistry.[3][4][5] Its principal application lies in the Vilsmeier-Haack reaction, a
powerful method for the formylation of electron-rich aromatic and heteroaromatic compounds.
[5][6][7] This guide provides an in-depth exploration of the Vilsmeier reagent, encompassing its
physicochemical properties, synthesis, reaction mechanisms, and diverse applications, with a
focus on experimental protocols and quantitative data to support researchers in its effective
and safe utilization.

Physicochemical Properties

The Vilsmeier reagent is typically a white to pale-yellow or brown crystalline solid that is
sensitive to moisture.[8] It is soluble in polar organic solvents.[2] Due to its high reactivity, it is
most often prepared and used immediately without isolation.
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Table 1: Physicochemical and Spectral Data for N-(Chloromethylidene)-N-
methylmethanaminium Chloride

Property Value Reference
CAS Number 3724-43-4 [1]
Molecular Formula CsH7CI2N [2]
Molecular Weight 128.00 g/mol [2]
Melting Point 132 °C (decomposes) [8]
White to light yellow/orange
Appearance [8]
powder/crystals

This is a representative
spectrum; actual shifts can

1H NMR (DMSO-ds, 300 MHZz) 4 9.94 (s, 1H), 3.75 (s, 6H) _
vary with solvent and counter-

ion.

This is a representative

spectrum; actual shifts can

13C NMR (CDCls, 75 MHz) 0 165.2,42.8 _
vary with solvent and counter-
ion.
The exact frequency can be
IR (KBr, cm™1) ~1650-1680 (C=N+ stretch)

influenced by the counter-ion.

Synthesis of the Vilsmeier Reagent

The Vilsmeier reagent is typically generated in situ just before its use in a subsequent reaction.
The choice of chlorinating agent can influence the reactivity and byproducts of the reaction.

Standard Protocol using Phosphorus Oxychloride
(POCIs)

This is the most common method for generating the Vilsmeier reagent.

Experimental Protocol:
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 In a flame-dried, two-necked round-bottom flask equipped with a magnetic stirrer, a dropping
funnel, and a nitrogen inlet, place anhydrous N,N-dimethylformamide (DMF) (1.2
equivalents).

e Cool the flask to O °C in an ice bath.

e Slowly add phosphorus oxychloride (POCIs) (1.0 equivalent) dropwise via the dropping
funnel with vigorous stirring, ensuring the temperature does not exceed 10 °C.

 After the addition is complete, allow the mixture to stir at O °C for 30 minutes, during which a
white precipitate of the Vilsmeier reagent will form.

e The resulting slurry is then ready for the addition of the substrate.

Alternative Protocol using Oxalyl Chloride

Using oxalyl chloride offers the advantage of forming volatile byproducts (CO and CO3), which
can simplify purification.

Experimental Protocol:

 In a flame-dried, two-necked round-bottom flask equipped with a magnetic stirrer, a dropping
funnel, and a nitrogen inlet, dissolve N,N-dimethylformamide (DMF) (1.1 equivalents) in an
anhydrous solvent such as dichloromethane or acetonitrile.

e Cool the solution to 0 °C in an ice bath.
e Slowly add oxalyl chloride (1.0 equivalent) dropwise. Gas evolution will be observed.

 After the addition is complete, stir the mixture at 0 °C for 1 hour. The resulting solution or
slurry of the Vilsmeier reagent is ready for use.[9]

The Vilsmeier-Haack Reaction: Mechanism and
Applications

The Vilsmeier-Haack reaction is a formylation reaction where the Vilsmeier reagent acts as the
electrophile, attacking an electron-rich species.[3][4][5]
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Reaction Mechanism

The mechanism involves two main stages: the formation of the Vilsmeier reagent and the
subsequent electrophilic aromatic substitution.

Formation of Vilsmeier Reagent

Vilsmeier Reagent
[(CH3)2N=CHCI]*

philic Aromatic St

tution
Sigma Complex l'—w>| Iminium Salt Intermediate zQlworkaup Aryl Aldehyde

Electron-rich Arene + Vismeier Reagent

Click to download full resolution via product page

Caption: Mechanism of the Vilsmeier-Haack Reaction.

Applications in Formylation

The Vilsmeier-Haack reaction is widely used to introduce a formyl group onto various

substrates.

Table 2: Examples of Vilsmeier-Haack Formylation Reactions
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Reaction .
Substrate Product L Yield (%) Reference
Conditions
Indole-3- POCIs, DMF, 0
Indole ~90% [10][11]
carboxaldehyde °Cto RT
Pyrrole-2- POCIs, DMF, 0
Pyrrole ~85% [51[12]
carboxaldehyde °C
POCIs, N-
Anthracene-9- N
Anthracene methylformanilid ~80% [31[4]
carboxaldehyde
e, 90-100 °C
4-
N,N- ) ] POCIz, DMF, 35 General
) N (Dimethylamino) ~84%
Dimethylaniline °C procedure
benzaldehyde

Experimental Protocol for the Formylation of Indole:

Prepare the Vilsmeier reagent from POCIs (1.1 eq) and DMF (3 eq) in 1,2-dichloroethane at
0 °C.

Add a solution of indole (1.0 eq) in 1,2-dichloroethane dropwise to the Vilsmeier reagent
slurry at 0 °C.

Allow the reaction to warm to room temperature and stir for 2-3 hours.

Pour the reaction mixture onto crushed ice and basify with a 2 M aqueous solution of NaOH
to pH 8-9.

Extract the product with ethyl acetate, wash with brine, dry over anhydrous Na2SOas, and
concentrate under reduced pressure.

Purify the crude product by recrystallization or column chromatography to yield indole-3-
carboxaldehyde.[10][11][13]
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Caption: Experimental workflow for the formylation of indole.
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Broader Synthetic Applications

Beyond formylation, the Vilsmeier reagent is a versatile intermediate for various other
transformations.

Synthesis of B-Lactams

The Vilsmeier reagent can act as an activating agent for carboxylic acids in the Staudinger
synthesis of B-lactams from imines.[14] This approach avoids the need for preparing acid

chlorides separately.

Carboxylic Acid Vilsmeier Reagent

WIsmeier Reagi%

Activated Acid Intermediate Imine

+ Imine
2+2] Cycloaddition

Click to download full resolution via product page

Caption: Synthesis of 3-lactams using the Vilsmeier reagent.

Synthesis of Fluorescent Dyes

The Vilsmeier-Haack reaction is instrumental in the synthesis of certain classes of fluorescent
dyes, such as cyanine dyes, by facilitating the formation of conjugated systems. For example,
the reaction of cyclohexanone with the Vilsmeier reagent, followed by condensation with an
aniline derivative, can lead to the formation of a deep purple dye.[15]

Safety and Handling
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N-(Chloromethylidene)-N-methylmethanaminium chloride is a corrosive and moisture-
sensitive compound.[8] The reagents used for its preparation, particularly phosphorus
oxychloride and oxalyl chloride, are highly toxic and corrosive.

Table 3: Hazard and Safety Information
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Chemical

GHS Hazard Statements

Precautionary Measures

N-(Chloromethylidene)-N-

methylmethanaminium chloride

H302 (Harmful if swallowed),
H314 (Causes severe skin
burns and eye damage), H361
(Suspected of damaging
fertility or the unborn child)

P260 (Do not breathe
dust/fume/gas/mist/vapours/sp
ray), P280 (Wear protective
gloves/protective clothing/eye
protection/face protection),
P301+P330+P331 (IF
SWALLOWED: rinse mouth.
Do NOT induce vomiting),
P303+P361+P353 (IF ON
SKIN (or hair): Take off
immediately all contaminated
clothing. Rinse skin with
water/shower),
P305+P351+P338 (IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing)

Phosphorus Oxychloride
(POCls)

H302 (Harmful if swallowed),
H314 (Causes severe skin
burns and eye damage), H330
(Fatal if inhaled), H372
(Causes damage to organs
through prolonged or repeated

exposure)

P260 (Do not breathe
dust/fume/gas/mist/vapours/sp
ray), P280 (Wear protective
gloves/protective clothing/eye
protection/face protection),
P304+P340 (IF INHALED:
Remove person to fresh air
and keep comfortable for
breathing), P310 (Immediately
call a POISON CENTER or

doctor/physician)

Oxalyl Chloride

H302+H332 (Harmful if
swallowed or if inhaled), H314
(Causes severe skin burns and

eye damage)

P260 (Do not breathe
dust/fume/gas/mist/vapours/sp
ray), P280 (Wear protective
gloves/protective clothing/eye

protection/face protection),
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P301+P330+P331 (IF
SWALLOWED: rinse mouth.
Do NOT induce vomiting),
P305+P351+P338 (IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing)

Handling Procedures:
 All manipulations should be carried out in a well-ventilated fume hood.

o Personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-
resistant gloves, is mandatory.[16][17]

e Due to the water-reactive nature of the reagents, all glassware must be thoroughly dried
before use.[16]

e Reactions involving POCIs and oxalyl chloride are exothermic and should be performed with
adequate cooling.

e Quenching of the reaction mixture should be done carefully by slowly adding it to ice or a
cold agueous solution to manage the exothermic reaction.

Conclusion

N-(Chloromethylidene)-N-methylmethanaminium chloride is a powerful and versatile
reagent in organic synthesis, primarily for the formylation of electron-rich compounds via the
Vilsmeier-Haack reaction. Its utility extends to other transformations, including the synthesis of
B-lactams and fluorescent dyes, making it an indispensable tool for synthetic chemists. A
thorough understanding of its properties, reaction mechanisms, and, most importantly, its safe
handling is crucial for its effective application in research and development. This guide provides
the foundational knowledge and practical protocols to aid scientists in leveraging the full
potential of this important synthetic intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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